Cas no 2549015-66-7 (2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine)
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2549015-66-7
- F6761-7427
- AKOS040726925
- 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
- 1-[(3-Chloro-2-methylphenyl)sulfonyl]octahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrole
-
- Inchi: 1S/C18H20ClN3O2S/c1-13-15(19)5-4-6-17(13)25(23,24)22-10-8-14-11-21(12-16(14)22)18-7-2-3-9-20-18/h2-7,9,14,16H,8,10-12H2,1H3
- InChI Key: KOKGRAKOZBLLLG-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=CC(Cl)=C2C)(=O)=O)CCC2CN(C3=NC=CC=C3)CC12
Computed Properties
- Exact Mass: 377.0964758g/mol
- Monoisotopic Mass: 377.0964758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61.9Ų
Experimental Properties
- Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 563.1±60.0 °C(Predicted)
- pka: 8.55±0.19(Predicted)
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-7427-2μmol |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-5μmol |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-10μmol |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-20μmol |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-1mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-2mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-3mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-4mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-5mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7427-10mg |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine |
2549015-66-7 | 10mg |
$79.0 | 2023-09-07 |
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
Introduction to 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549015-66-7)
2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549015-66-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an octahydropyrrolo[2,3-c]pyrrole moiety, and a 3-chloro-2-methylbenzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.
The pyridine ring is a fundamental component of many biologically active molecules, known for its ability to form hydrogen bonds and participate in various chemical reactions. In the context of 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine, the pyridine ring likely plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors.
The octahydropyrrolo[2,3-c]pyrrole moiety is a cyclic structure that has been extensively studied for its pharmacological properties. This moiety is often associated with compounds that exhibit potent anti-inflammatory, analgesic, and neuroprotective effects. The presence of this moiety in 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine suggests that it may have similar biological activities, making it a promising candidate for further investigation.
The 3-chloro-2-methylbenzenesulfonyl group is another key structural feature of this compound. Sulfonyl groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules. The chloro and methyl substituents on the benzene ring can further modulate the compound's physicochemical properties and biological activity. Recent studies have shown that compounds containing sulfonyl groups are often effective in treating various diseases, including cancer and inflammatory disorders.
In terms of its potential therapeutic applications, 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. These findings suggest that it may be a valuable lead compound for the development of new drugs targeting inflammatory diseases.
Beyond its anti-inflammatory and analgesic effects, there is growing interest in exploring the neuroprotective potential of 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss and inflammation. Compounds with neuroprotective properties can potentially slow down or halt the progression of these diseases. Preliminary studies have shown that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for further research in this area.
The pharmacokinetic properties of 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine are also an important consideration for its potential use as a therapeutic agent. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and metabolic stability contribute to its good oral bioavailability and extended half-life in vivo. These properties are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations.
In conclusion, 2-[1-(3-chloro-2-methylbenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS No. 2549015-66-7) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Further preclinical and clinical studies are warranted to fully explore its therapeutic potential and optimize its use as a novel drug candidate.
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